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Compound of Interest

Compound Name: Nipecotic acid

Cat. No.: B118831 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Nipecotic acid, ensuring compliance with safety regulations and environmental protection.

This procedural guidance is intended for researchers, scientists, and drug development

professionals handling this compound in a laboratory setting.

Hazard Assessment and Regulatory Overview
Before disposal, it is crucial to recognize the hazards associated with Nipecotic acid.

According to its Safety Data Sheet (SDS), Nipecotic acid is classified as an irritant and is

hazardous to the aquatic environment.

Health Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1][2][3]

Environmental Hazards: Classified under Water Hazard Class 3 (WGK 3), indicating it is

severely hazardous to water. Safety data sheets explicitly state that it should not be allowed

to enter sewers, surface water, or ground water.[1][3]

Disposal of chemical waste is governed by federal and state regulations. In the United States,

the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA), with specific guidelines found in Title 40 of the Code

of Federal Regulations (CFR), Part 261.[4][5] Laboratory personnel are responsible for

determining if their chemical waste is classified as hazardous and managing it accordingly from

"cradle-to-grave."[5][6]
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Quantitative Data and Chemical Identifiers
Properly identifying and labeling chemical waste is a critical step for safe disposal. The

following table summarizes key quantitative and identifying data for Nipecotic acid.

Parameter Value / Information Source(s)

CAS Number 498-95-3 [1]

GHS Hazard Codes

H315 (Skin Irritation), H319

(Eye Irritation), H335

(Respiratory Irritation)

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning

Water Hazard Class (WGK)
3 (Severely hazardous to

water)

Disposal Prohibition

Do not empty into drains;

prevent release into the

environment.

[1][3][7]

Governing Regulation (U.S.)

EPA guidelines for hazardous

waste classification listed in 40

CFR 261.3.

[5]

Operational Plan: Step-by-Step Disposal Protocol
Follow this procedure to ensure the safe handling and disposal of Nipecotic acid waste.

Experimental Protocol: Waste Handling and Disposal
Objective: To safely collect, store, and dispose of Nipecotic acid waste in compliance with

institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat.
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Designated hazardous waste containers (chemically compatible, leak-proof, with screw

caps).

Hazardous waste labels.

Spill cleanup kit.

Procedure:

Wear Appropriate PPE: Before handling Nipecotic acid or its waste, ensure you are wearing

safety goggles, gloves, and a lab coat.[8]

Segregate Waste Streams: It is critical to keep different waste types separate to avoid

dangerous reactions.[9][10] For Nipecotic acid, use the following segregated streams:

Solid Waste: Collect unused or expired solid Nipecotic acid, along with heavily

contaminated items like weigh boats or spill absorbents, in a designated container for solid

chemical waste.

Aqueous Waste: Collect all solutions containing Nipecotic acid in a designated container

for aqueous hazardous waste.

Contaminated Labware: Lightly contaminated items such as used gloves or paper towels

should be disposed of according to your institution's specific guidelines for chemically

contaminated solid waste.

Use Correct Containers and Labels:

Select a container that is chemically resistant and has a secure, tight-fitting lid.[8][9]

Affix a hazardous waste label to the container before adding any waste.

Clearly write all constituents on the label, including "Nipecotic Acid," water (for solutions),

and any other chemicals present. List the approximate concentrations or percentages.[8]

Store Waste Properly:

Keep waste containers securely closed at all times, except when adding waste.[11]
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Store the container in a designated and clearly marked "Satellite Accumulation Area"

(SAA) within the laboratory.[11][12]

Ensure the SAA is away from heat sources and high-traffic areas.[8]

Arrange for Final Disposal:

CRITICAL: Do not dispose of Nipecotic acid down the drain.[7] Its high water hazard

classification makes this environmentally harmful and a regulatory violation.

Contact your institution's Environmental Health and Safety (EHS) department or

designated hazardous waste management office to schedule a pickup.

Waste will be transported and disposed of by a licensed hazardous waste disposal

company in accordance with all federal, state, and local regulations.[10][12]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of Nipecotic acid waste generated in a laboratory setting.
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Nipecotic Acid Waste Generated

What is the waste form?

Solid Nipecotic Acid
(e.g., pure compound, spill cleanup)

 Solid 

Aqueous Solution
(containing Nipecotic Acid)

 Liquid (Aqueous) 

Contaminated Labware
(e.g., gloves, tips)

 Contaminated Sharps/Plastics/Glass 

Collect in Labeled Container
for 'Solid Hazardous Waste'

Collect in Labeled Container
for 'Aqueous Hazardous Waste'

Collect in Designated Container
(e.g., sharps, glass waste, biohazard)

Store Sealed Container in
Designated Satellite Accumulation Area (SAA)

Arrange Pickup with EHS for
Disposal by Licensed Contractor

DO NOT DISPOSE IN SINK
(Severely Hazardous to Water - WGK 3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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